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Compound of Interest

Compound Name: Fmoc-N-propyl-hydroxylamine

CAS No.: 198411-61-9

Cat. No.: B1472495

Get Quote

Introduction: A Versatile Building Block for Modern
Drug Discovery and Peptide Chemistry
Fmoc-N-propyl-hydroxylamine (CAS 198411-61-9) is a specialized chemical reagent that

has emerged as a valuable tool for researchers and scientists in the fields of medicinal

chemistry, peptide synthesis, and drug development.[1] This guide provides an in-depth

exploration of its core properties, synthesis, and applications, with a focus on the underlying

chemical principles that govern its utility. The strategic incorporation of the 9-

fluorenylmethyloxycarbonyl (Fmoc) protecting group with an N-propyl-hydroxylamine moiety

offers a unique combination of stability and selective reactivity, enabling the construction of

complex molecular architectures.[1][2] The Fmoc group, renowned for its lability under mild

basic conditions, is a cornerstone of modern solid-phase peptide synthesis (SPPS), while the

hydroxylamine functional group serves as a versatile handle for a variety of chemical

transformations, including the formation of amides and bioconjugates.[1][3] This document will

serve as a comprehensive technical resource for professionals seeking to leverage the

capabilities of Fmoc-N-propyl-hydroxylamine in their research and development endeavors.
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Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Fmoc-N-propyl-
hydroxylamine is paramount for its effective handling, storage, and application in synthesis.

While some specific physical properties like melting point and detailed solubility are not widely

reported in publicly available literature, the known chemical characteristics provide a solid

foundation for its use.

Property Value Source(s)

CAS Number 198411-61-9 [1]

Molecular Formula C₁₈H₁₉NO₃ [1]

Molecular Weight 297.4 g/mol [1]

Appearance
Not specified in available

literature

Melting Point
Not specified in available

literature

Solubility

Generally soluble in common

organic synthesis solvents

such as DMF and NMP.[4]

[4]

Storage Conditions 0-8°C [1]

Synthesis of Fmoc-N-propyl-hydroxylamine: A
Proposed Pathway
A detailed, peer-reviewed synthesis protocol for Fmoc-N-propyl-hydroxylamine is not readily

available in the current literature. However, based on established methodologies for the N-

Fmoc protection of amines and the synthesis of N-alkylated hydroxylamines, a plausible

synthetic route can be proposed.[5][6] This proposed pathway involves the reaction of N-

propylhydroxylamine with 9-fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) under basic

conditions.
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Reactants

Reaction

Product

N-Propylhydroxylamine

Reaction in an aprotic solvent
(e.g., Dichloromethane, THF)

Fmoc-Cl Base (e.g., NaHCO₃, DIEA)

Fmoc-N-propyl-hydroxylamine

Nucleophilic Acyl Substitution

Fmoc-N(propyl)-OH

Proton Abstraction at C9

Piperidine (Base)

Dibenzofulvene-Piperidine Adduct

Scavenging

Dibenzofulvene Intermediate

β-elimination

Free N-propyl-hydroxylamine
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Reactants

Reaction

Product

R-NH-OH
(e.g., Deprotected N-propyl-hydroxylamine)

Mild acidic to neutral pH

Aldehyde or Ketone
(on a target molecule)

Stable Oxime Linkage
(R-N=C-R'R'')

Condensation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemimpex.com [chemimpex.com]

2. chemimpex.com [chemimpex.com]

3. chempep.com [chempep.com]

4. cdn.caymanchem.com [cdn.caymanchem.com]

5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

6. researchmgt.monash.edu [researchmgt.monash.edu]

To cite this document: BenchChem. [Fmoc-N-propyl-hydroxylamine: A Technical Guide for
Advanced Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1472495/docs?utm_src=pdf-body-img#fmoc-n-propyl-hydroxylamine-a-technical-guide-for-advanced-synthesis
https://www.benchchem.com/product/b1472495?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemimpex.com/products/12643
https://www.chemimpex.com/products/31312
https://chempep.com/fmoc-solid-phase-peptide-synthesis/
https://cdn.caymanchem.com/cdn/insert/30386.pdf
https://pdfs.semanticscholar.org/7865/6694dc76c2fd2299f3c485a66eb7cb2a152e.pdf
https://researchmgt.monash.edu/ws/portalfiles/portal/248613286/117403177_oa.pdf
https://www.benchchem.com/product/b1472495/docs#fmoc-n-propyl-hydroxylamine-a-technical-guide-for-advanced-synthesis
https://www.benchchem.com/product/b1472495/docs#fmoc-n-propyl-hydroxylamine-a-technical-guide-for-advanced-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1472495?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1472495/docs#fmoc-n-propyl-hydroxylamine-a-
technical-guide-for-advanced-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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